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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553625

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D149 dye, a
prominent metal-free organic sensitizer used in dye-sensitized solar cells (DSSCs).
Understanding the solubility of this indoline-based dye is critical for optimizing its application in
photovoltaic research and other potential fields. This document summarizes known solubility
data, presents detailed experimental protocols for solubility determination, and visualizes the
experimental workflow.

Core Data Presentation: D149 Dye Solubility

The solubility of D149 dye has been primarily investigated in the context of its application in
DSSCs, where it is often dissolved in a mixture of organic solvents. While extensive
guantitative data across a wide range of solvents is not readily available in the public domain,
this guide compiles the existing quantitative and qualitative information to provide a clear
reference.
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Solvent/Solven
t System

Chemical »
Solubility Temperature

Formula

Notes

Dimethyl
Sulfoxide
(DMSO)

> 21 mg/mL
(28.30 mM)[1]

C2HeOS Not Specified

Ultrasonic
assistance may
be required for
dissolution.[2][3]

Water

< 0.1 mg/mL[2]
(3]

H20 Not Specified

Considered
insoluble.[2][3]

Acetonitrile / tert-
Butanol (1:1 v/v)

CHsCN/
(CH3)sCOH

Soluble Not Specified

Commonly used
as the dye
solution for
sensitizing TiO2
films in DSSC

fabrication.[3]

Acetonitrile

CHsCN Soluble Not Specified

Used in studies
of the dye's
photophysical
properties,
indicating
sufficient
solubility for
spectroscopic
analysis.[4][5][6]

Methanol

CHsOH Soluble Not Specified

Employed in
investigations of
the dye's
photophysical
characteristics.

[4]

Benzene

CeHe Soluble Not Specified

Utilized in
research on the
dye's
photophysical
behavior.[7]
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Experimental Protocols for Solubility Determination

A standardized and rigorous experimental protocol is crucial for obtaining reproducible solubility
data. The following is a detailed methodology for determining the equilibrium solubility of D149
dye in a given solvent, adapted from established laboratory practices.

Materials and Equipment:
e D149 dye powder (purity = 98%)

» Solvent of interest (analytical grade or higher)

e Analytical balance (readable to at least 0.1 mg)
 Vials with screw caps (e.g., 20 mL scintillation vials)
o Constant temperature incubator shaker or water bath
» Vortex mixer

e Centrifuge

o Syringe filters (e.g., 0.22 um PTFE)

e Volumetric flasks and pipettes

o UV-Vis spectrophotometer

High-performance liquid chromatography (HPLC) system (optional, for higher precision)

Procedure:

o Preparation of Supersaturated Solutions:

o Accurately weigh an excess amount of D149 dye powder into a series of vials. The
amount should be sufficient to ensure that undissolved solids remain at equilibrium.

o Add a precise volume of the chosen solvent to each vial.
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o Securely cap the vials to prevent solvent evaporation.

o Equilibration:

o Place the vials in a constant temperature incubator shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the samples at a constant speed for a predetermined period (e.g., 24-48 hours) to
ensure equilibrium is reached. It is advisable to take measurements at intermediate time
points (e.g., 12, 24, and 48 hours) to confirm that the concentration of the dissolved dye is
no longer increasing.

o Sample Preparation for Analysis:

o After equilibration, allow the vials to stand undisturbed at the experimental temperature for
a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

o Carefully withdraw a sample from the supernatant using a pipette, ensuring no solid
particles are disturbed.

o Filter the sample through a syringe filter into a clean vial to remove any remaining
suspended particles.

o Sample Analysis (UV-Vis Spectrophotometry):

[e]

Prepare a series of standard solutions of D149 dye of known concentrations in the same
solvent.

o Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) for D149 dye to construct a calibration curve.

o Dilute the filtered sample solution with a known volume of the solvent to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted sample.

o Use the calibration curve to determine the concentration of D149 in the diluted sample and
then calculate the concentration in the original saturated solution.
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» Data Reporting:

Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

o

Report the temperature at which the solubility was determined.

[¢]

Perform the experiment in triplicate to ensure the precision and accuracy of the results.

[¢]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of D149 dye.
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Experimental Workflow for D149 Dye Solubility Determination

1. Preparation

Weigh excess D149 dye

'

Add precise volume of solvent

2. Equi‘ibration

Agitate at constant temperature
(e.g., 24-48 hours)

'

Allow excess solid to settle

3. SamplevProcessing

Withdraw supernatant

4. Analysis
Filter through 0.22 um syringe filter Prepare standard solutions
Dilute and measure sample absorbance Generate calibration curve (UV-Vis)

'y

Calculate solubility

end

Click to download full resolution via product page

Caption: Workflow for D149 Dye Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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